2-cyano-N-(3-ethoxypropyl)-3-(4-phenyl-1H-1,2,3-triazol-5-yl)prop-2-enamide

• IUPAC Name: 2-cyano-N-(3-ethoxypropyl)-3-(5-phenyl-2H-triazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C17H19N5O2/c1-2-24-10-6-9-19-17(23)14(12-18)11-15-16(21-22-20-15)13-7-4-3-5-8-13/h3-5,7-8,11H,2,6,9-10H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: MQNPFTYACSWCJD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C(=CC1=NNN=C1C2=CC=CC=C2)C#N
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

2-cyano-N-(3-ethoxypropyl)-3-(4-phenyl-1H-1,2,3-triazol-5-yl)prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis of New Heterocyclic Derivatives

Research has shown that compounds incorporating the cyano and triazolyl groups can be used to synthesize new multisubstituted heterocyclic derivatives. For instance, a study demonstrated the synthesis of new derivatives incorporating the coumarin-2-one moiety, which could have various applications in material science and pharmaceuticals (C. Int, 2019).

Creation of Fluorescent Dyes

Another application is in the synthesis of fluorescent dyes. N-Ethoxycarbonylpyrene- and perylene thioamides have been utilized as building blocks to create a variety of dyes displaying fluorescence across a broad spectrum. These dyes have applications in materials science, particularly in the development of optoelectronic devices (Marzena Witalewska et al., 2019).

Mechanofluorochromic Properties

Some cyano acrylamide derivatives have been synthesized and studied for their mechanofluorochromic properties, which means their optical properties change in response to mechanical stimuli. This has implications for the development of new materials that could, for example, act as sensors or indicators of mechanical stress (Qing‐bao Song et al., 2015).

Antimicrobial and Antiviral Activities

Furthermore, research into these compounds has explored their potential antimicrobial and antiviral activities. One study synthesized novel acyclic and heterocyclic dyes based on 2-N-acylamino-4,5,6,7-tetrahydro-benzo[b]thiophene systems, which exhibited significant antimicrobial activity. This suggests potential applications in medical research and the development of new therapeutic agents (H. Shams et al., 2011).

Antiavian Influenza Virus Activity

Additionally, benzamide-based 5-aminopyrazoles and their derivatives have been synthesized, showing remarkable activity against the avian influenza virus. This indicates a potential application in the development of new antiviral drugs to combat influenza outbreaks (A. Hebishy et al., 2020).